Cas no 1797698-77-1 (1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine)

• Product Name: 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine
• CAS No: 1797698-77-1
• MF: C₁₉H₂₂N₂O₆S₂
• MW: 438.517782688141
• CID: 5374737
• Update Time: 2025-06-12

1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine

• Inchi： 1S/C19H22N2O6S2/c22-19(20-12-18(13-20)28(23,24)14-16-4-3-11-27-16)15-5-7-17(8-6-15)29(25,26)21-9-1-2-10-21/h3-8,11,18H,1-2,9-10,12-14H2
• InChI Key： OQNFPYHJRRSHBA-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC2=CC=CO2)(=O)=O)C1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine

Introduction to 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine (CAS No. 1797698-77-1)

The compound 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine, identified by its CAS number 1797698-77-1, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry and drug discovery. This intricate structure, featuring a pyrrolidine core linked to a benzenesulfonyl group and an azetidine moiety substituted with a furan-derived methanesulfonyl group, underscores its complexity and multifaceted utility.

At the heart of this compound lies its ability to serve as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups—such as the sulfonyl, carbonyl, and azetidine components—provides numerous opportunities for further chemical modification and derivatization. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds interact with biological targets. The pyrrolidine ring, in particular, is well-documented for its role in drug design due to its ability to mimic natural biomolecules and facilitate favorable interactions with enzymes and receptors. In the case of 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine, the strategic placement of the benzenesulfonyl group and the azetidine derivative further refines its binding properties, making it a promising candidate for targeted drug development.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors. The sulfonyl groups, both on the benzenesulfonyl moiety and the furan-derived methanesulfonyl substituent, are known to enhance binding affinity through hydrogen bonding and electrostatic interactions. These interactions are critical for achieving high specificity and efficacy in drug candidates. Furthermore, the azetidine ring introduces conformational flexibility, allowing the molecule to adopt multiple orientations that can optimize its fit within biological binding pockets.

The integration of furan derivatives into pharmaceuticals has gained considerable attention due to their unique electronic properties and metabolic stability. In 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine, the furan ring contributes to the molecule's overall pharmacokinetic profile, potentially influencing its solubility, bioavailability, and metabolic pathways. These factors are essential for determining the compound's suitability for clinical translation.

Current research in medicinal chemistry increasingly emphasizes the importance of heterocyclic compounds in drug design. Heterocycles such as pyrrolidine, azetidine, and furan derivatives are ubiquitous in bioactive molecules due to their ability to mimic natural scaffolds found in bioactive peptides and proteins. The structural diversity offered by these heterocycles allows for fine-tuning of pharmacological properties, making them indispensable tools in modern drug discovery.

The synthesis of 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine represents a testament to the ingenuity of synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Such synthetic strategies are crucial for producing complex molecules that can be further optimized for therapeutic applications.

In addition to its synthetic significance, this compound has garnered interest for its potential role in addressing unmet medical needs. The structural motifs present in 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine align well with known pharmacophores associated with various disease targets. For instance, modifications based on this scaffold could lead to novel inhibitors targeting enzyme cascades involved in inflammation or cancer progression.

The growing emphasis on precision medicine has also highlighted the need for structurally diverse drug candidates. Compounds like 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine offer a rich palette of chemical diversity that can be leveraged to develop personalized therapies tailored to individual patient profiles. This approach aligns with broader trends in pharmaceutical research aimed at improving treatment outcomes through targeted interventions.

Evaluation of such compounds often involves rigorous computational studies to predict their biological activity before experimental validation. Advanced algorithms can simulate molecular interactions, helping researchers prioritize which derivatives warrant further investigation. This predictive modeling not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

The role of benzenesulfonyl groups in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine, the benzenesulfonyl moiety is strategically positioned to interact with biological targets through multiple non-covalent bonds, thereby increasing the compound's potential efficacy.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists continues to drive innovation in drug discovery. The development of 1-(4-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzenesulfonyl)pyrrolidine exemplifies how integrating knowledge from different scientific domains can yield novel therapeutics with optimized properties.

In conclusion,1-(4-{3-[(furan-2^′-yl)methanesulfonyl]azetidin_ane-1^′-carbonylamino]}benzenesulfonamide)pyrrolidine (CAS No. 1797698₋77_-1) stands as a remarkable example of how complex molecular architectures can be harnessed for pharmaceutical applications. Its unique structural features position it as a valuable tool for developing next-generation drugs targeting diverse therapeutic areas.